1-Benzyl-2-oxo-5-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-benzyl-2-oxo-5-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C19H14N2O/c20-12-17-11-18(16-9-5-2-6-10-16)14-21(19(17)22)13-15-7-3-1-4-8-15/h1-11,14H,13H2
• InChI Key: WSQOGCJYUBEXCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=C(C2=O)C#N)C3=CC=CC=C3
• Molecular Formula: C19H14N2O
• Molecular Weight: 286.3 g/mol

Description

“1-Benzyl-2-oxo-5-phenyl-1,2-dihydro-3-pyridinecarbonitrile” is a chemical compound with the molecular formula C19H14N2O. It’s a synthetic compound that falls under the category of heterocyclic compounds.

Scientific Research Applications

Synthesis and Reactivity

1-Benzyl-2-oxo-5-phenyl-1,2-dihydro-3-pyridinecarbonitrile and its derivatives are primarily investigated for their synthesis and subsequent reactivity in chemical reactions. For instance, Al-Issa (2012) explored the synthesis of a new series of pyridine and fused pyridine derivatives, focusing on the reactivity of compounds with various reagents to form different derivatives, showcasing the compound's versatility in synthetic chemistry (Al-Issa, 2012). Similarly, Desai et al. (2017) synthesized a novel series of compounds with the mentioned structure, emphasizing their potential as antimicrobial agents (Desai et al., 2017).

Antimicrobial Applications

The antimicrobial properties of derivatives of 1-Benzyl-2-oxo-5-phenyl-1,2-dihydro-3-pyridinecarbonitrile have been a focus in recent research. Desai et al. (2015) synthesized a new series of these derivatives and evaluated their antimicrobial activity against various bacterial and fungal strains, indicating a potential application in combating microbial infections (Desai et al., 2015).

Structural and Optical Properties

The study of the structural and optical properties of derivatives is another significant area of research. Zedan et al. (2020) reported on the structural, optical, and junction characteristics of pyridine derivatives, contributing to the understanding of these compounds in material science (Zedan et al., 2020).

Anticancer and Antifibrotic Potential

Some derivatives have been explored for their potential in medical applications, such as anticancer and antifibrotic treatments. Elewa et al. (2021) synthesized and evaluated a series of new pyridines from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile for their antibacterial and antitumor activities, highlighting the compound's potential in therapeutic applications (Elewa et al., 2021).